Cas no 86579-26-2 (9-(3,5-O-PHOSPHINYLIDENE-D-ARABINOFURANOSYL)-9H-PURIN-6-AMINE)

• Product name: 9-(3,5-O-PHOSPHINYLIDENE-D-ARABINOFURANOSYL)-9H-PURIN-6-AMINE
• CAS No: 86579-26-2
• MF: C₁₀H₁₂N₅O₅P
• MW: 313.206542015076
• CID: 1853057
• PubChem ID: 90476898

9-(3,5-O-PHOSPHINYLIDENE-D-ARABINOFURANOSYL)-9H-PURIN-6-AMINE Chemical and Physical Properties

Names and Identifiers

• 9-(3,5-O-PHOSPHINYLIDENE-D-ARABINOFURANOSYL)-9H-PURIN-6-AMINE
• 86579-26-2

• Inchi： InChI=1S/C10H12N5O5P/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7-4(19-10)1-18-21(17)20-7/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)/t4-,6+,7-,10-,21?/m1/s1
• InChI Key： RKTKVCXPDZQRMU-HCWDBRDZSA-N
• SMILES： C1[C@@H]2[C@H]([C@@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)OP(O1)O

Computed Properties

• Exact Mass: 313.05760550Da
• Monoisotopic Mass: 313.05760550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 138Ų